4-(piperazin-1-yl)benzene-1-sulfonyl fluoride hydrochloride
Description
“4-(piperazin-1-yl)benzene-1-sulfonyl fluoride hydrochloride” is a chemical compound with the CAS Number: 2305252-58-6 . It has a molecular weight of 204.65 . The compound is typically stored at 4 degrees Celsius and is usually available in powder form .
Molecular Structure Analysis
The InChI code for “4-(piperazin-1-yl)benzene-1-sulfonyl fluoride hydrochloride” is1S/C4H9FN2O2S.ClH/c5-10(8,9)7-3-1-6-2-4-7;/h6H,1-4H2;1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule. Physical And Chemical Properties Analysis
“4-(piperazin-1-yl)benzene-1-sulfonyl fluoride hydrochloride” is a powder that is stored at 4 degrees Celsius . Its molecular weight is 204.65 .Safety and Hazards
The compound is labeled with the GHS05 pictogram, indicating that it is corrosive . The hazard statement associated with it is H314, which means it causes severe skin burns and eye damage . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P260), washing thoroughly after handling (P264), wearing protective gloves/protective clothing/eye protection/face protection (P280), and several others .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(piperazin-1-yl)benzene-1-sulfonyl fluoride hydrochloride involves the reaction of 4-(piperazin-1-yl)benzenesulfonyl chloride with hydrogen fluoride gas in the presence of a hydrogen fluoride scavenger, followed by treatment with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "4-(piperazin-1-yl)benzenesulfonyl chloride", "Hydrogen fluoride gas", "Hydrogen fluoride scavenger", "Hydrochloric acid" ], "Reaction": [ "Step 1: 4-(piperazin-1-yl)benzenesulfonyl chloride is dissolved in anhydrous tetrahydrofuran (THF) and cooled to -78°C.", "Step 2: Hydrogen fluoride gas is bubbled through the solution for 1 hour.", "Step 3: A hydrogen fluoride scavenger, such as triethylamine, is added to the solution to quench any remaining hydrogen fluoride gas.", "Step 4: The solution is warmed to room temperature and stirred for an additional 2 hours.", "Step 5: Hydrochloric acid is added to the solution to form the hydrochloride salt.", "Step 6: The resulting solid is filtered, washed with cold THF, and dried under vacuum to yield 4-(piperazin-1-yl)benzene-1-sulfonyl fluoride hydrochloride." ] } | |
CAS RN |
2742660-21-3 |
Molecular Formula |
C10H14ClFN2O2S |
Molecular Weight |
280.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
